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Compound of Interest

Compound Name: EC1167 hydrochloride

Cat. No.: B12413680

For Researchers, Scientists, and Drug Development Professionals

Introduction

EC1167 hydrochloride is a critical linker molecule utilized in the synthesis of EC1169, a potent
prostate-specific membrane antigen (PSMA)-targeting tubulysin conjugate.[1][2] EC1169 has
shown potential in the treatment of recurrent metastatic, castration-resistant prostate cancer
(mCRPC).[1] As a key component of this antibody-drug conjugate (ADC), the precise
characterization of EC1167 hydrochloride is paramount to ensure the identity, purity, and
stability of the final therapeutic agent. This application note provides a comprehensive overview
of the analytical methods and detailed protocols for the characterization of EC1167
hydrochloride.

The methodologies described herein are essential for quality control and regulatory
submissions throughout the drug development process. They cover chromatographic,
spectrometric, and thermal analysis techniques to provide a complete profile of the molecule.

Physicochemical Properties

A thorough understanding of the physicochemical properties of EC1167 hydrochloride is
fundamental for its development and formulation. The following table summarizes key
properties.
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Property Method Expected Value

Appearance Visual Inspection White to off-white solid

Molecular Formula Mass Spectrometry CxHyCINzOw

Molecular Weight Mass Spectrometry To be determined

Solubility USP <781> Soluble in water and DMSO
) ) Differential Scanning )

Melting Point ) To be determined

Calorimetry (DSC)

Analytical Methods and Protocols

High-Performance Liquid Chromatography (HPLC) for
Purity and Stability Assessment

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing
the purity of EC1167 hydrochloride and monitoring its stability over time.[3][4][5][6] A reverse-
phase HPLC method is typically employed to separate the main compound from any potential
impurities or degradants.

Experimental Protocol: Reverse-Phase HPLC

e Instrumentation:
o HPLC system with a UV detector (e.g., Agilent 1260 Infinity Il LC System or equivalent)
o Data acquisition and processing software (e.g., OpenLab CDS)

e Chromatographic Conditions:

o

Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5
Hm)

o

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B: 0.1% TFA in acetonitrile

[¢]
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o Gradient:
Time (min) %B
0 5
25 95
30 95
31 5
|35]5 |

Flow Rate: 1.0 mL/min

o

[¢]

Column Temperature: 30 °C

[¢]

Detection Wavelength: 254 nm

[e]

Injection Volume: 10 pL

e Sample Preparation:

o Prepare a stock solution of EC1167 hydrochloride in a suitable diluent (e.g., 50:50
water:acetonitrile) at a concentration of 1 mg/mL.

o For analysis, dilute the stock solution to a working concentration of 0.1 mg/mL with the
diluent.

o Data Analysis:

o The purity of EC1167 hydrochloride is determined by calculating the peak area
percentage of the main peak relative to the total peak area of all detected peaks.

Data Presentation: HPLC Purity Analysis
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Sample ID Retention Time (min) Peak Area (%)
EC1167-RefStd 15.2 99.8
EC1167-Batch001 15.2 99.5
EC1167-Batch002 15.3 99.6

Experimental Workflow: HPLC Purity Determination

Sample Preparation HPLC Analysis Data Analysis
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Click to download full resolution via product page
Caption: Workflow for HPLC purity analysis of EC1167 hydrochloride.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Identity Confirmation

LC-MS is a powerful technique that combines the separation capabilities of HPLC with the
mass analysis of mass spectrometry to confirm the identity of EC1167 hydrochloride by

determining its molecular weight.[7][8][9]

Experimental Protocol: LC-MS Analysis

 Instrumentation:
o LC-MS system (e.g., Agilent 6120 Quadrupole LC/MS or equivalent)
o Electrospray ionization (ESI) source

e LC Conditions:

o Utilize the same HPLC conditions as described in the purity analysis section.
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e MS Conditions:
o lonization Mode: Positive Electrospray lonization (ESI+)
o Capillary Voltage: 3500 V
o Fragmentor Voltage: 70 V
o Gas Temperature: 350 °C
o Gas Flow: 12 L/min
o Nebulizer Pressure: 35 psig
o Scan Range: m/z 100-1000
e Sample Preparation:

o Prepare a solution of EC1167 hydrochloride in the mobile phase at a concentration of
approximately 10 pg/mL.

e Data Analysis:

o The identity of EC1167 hydrochloride is confirmed by observing the protonated
molecular ion [M+H]+ in the mass spectrum.

Data Presentation: LC-MS Identity Confirmation

Compound Theoretical Mass [M+H]+ Observed Mass [M+H]+

EC1167 HCI [Calculated Value] [Observed Value]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.
[10][11][12] Both 1H and 13C NMR are used to confirm the chemical structure of EC1167
hydrochloride.
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Experimental Protocol: NMR Analysis

e Instrumentation:

o NMR spectrometer (e.g., Bruker Avance Ill 400 MHz or equivalent)

e Sample Preparation:

o Dissolve 5-10 mg of EC1167 hydrochloride in a suitable deuterated solvent (e.g., DMSO-
d6 or D20).

e Acquisition Parameters:

o 1H NMR:

» Pulse Program: zg30

= Number of Scans: 16

» Relaxation Delay: 1.0 s

o 13C NMR:

» Pulse Program: zgpg30

= Number of Scans: 1024

» Relaxation Delay: 2.0 s

e Data Analysis:

o The chemical shifts, coupling constants, and integration of the peaks in the 1H and 13C
NMR spectra are analyzed to confirm the proposed structure of EC1167 hydrochloride.

Data Presentation: 1H NMR Data (Example)
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Chemical Shift

Multiplicity Integration Assignment
(ppm)

Thermal Analysis for Physicochemical Characterization

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA), are used to evaluate the thermal properties of EC1167
hydrochloride, including its melting point and thermal stability.[6][13]

Experimental Protocol: Thermal Analysis

e Instrumentation:
o DSC instrument (e.g., TA Instruments Q2000)
o TGAinstrument (e.g., TA Instruments Q500)

e DSC Conditions:

[¢]

Sample Pan: Aluminum pan

[e]

Temperature Range: 25 °C to 300 °C

o

Heating Rate: 10 °C/min

[¢]

Atmosphere: Nitrogen purge (50 mL/min)

e TGA Conditions:

[e]

Sample Pan: Platinum pan

o

Temperature Range: 25 °C to 500 °C

[¢]

Heating Rate: 10 °C/min
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o Atmosphere: Nitrogen purge (50 mL/min)

e Sample Preparation:

o Accurately weigh 2-5 mg of EC1167 hydrochloride into the appropriate sample pan.

e Data Analysis:

o The DSC thermogram is analyzed to determine the melting point (onset and peak
temperature).

o The TGA thermogram is analyzed to determine the onset of thermal decomposition.

Data Presentation: Thermal Analysis Summary

Analysis Parameter Result

DSC Melting Point (Onset) [Value] °C
Decomposition Temp (5%

TGA ) [Value] °C
weight loss)

Signaling Pathway Context

EC1167 hydrochloride serves as a linker for EC1169, which targets Prostate-Specific
Membrane Antigen (PSMA) and delivers a tubulysin cytotoxic payload. Understanding the
relevant signaling pathways is crucial for comprehending the mechanism of action of the final
ADC.

PSMA-Mediated Endocytosis and Payload Delivery

The antibody component of EC1169 binds to PSMA on the surface of prostate cancer cells,
leading to the internalization of the ADC through endocytosis.[14] Once inside the cell, the
linker is cleaved, releasing the tubulysin payload.
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Caption: PSMA-mediated internalization of the ADC and payload release.
Tubulysin-Induced Apoptosis Pathway

The released tubulysin payload disrupts microtubule dynamics by inhibiting tubulin
polymerization.[3][7][8][15][16] This leads to cell cycle arrest at the G2/M phase and ultimately

G

Inhibits

triggers apoptosis.

Tubulin Polymerization

Y

Microtubule Disruption
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Caption: Signaling pathway of tubulysin-induced apoptosis.

Conclusion

The analytical methods and protocols outlined in this application note provide a robust
framework for the comprehensive characterization of EC1167 hydrochloride. Adherence to
these methodologies will ensure the consistent quality and purity of this critical linker, which is
essential for the development of safe and effective antibody-drug conjugates for the treatment
of prostate cancer. The provided diagrams offer a visual representation of the experimental
workflows and the biological context in which EC1167 hydrochloride functions as part of a
targeted therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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